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Compound of Interest

Compound Name: Boc-beta-Hoglu(Obzl)-OH

CAS No.: 218943-30-7

Cat. No.: B558360

Get Quote

Abstract
The incorporation of

-amino acids into peptide sequences is a critical strategy in modern drug discovery for
generating peptidomimetics with enhanced proteolytic stability and distinct secondary
structures (e.g.,

-helices). This guide details the protocol for utilizing Boc-beta-Hoglu(Obzl)-OH (CAS: 218943-
30-7), a protected

-homoglutamic acid derivative, in Boc-chemistry Solid Phase Peptide Synthesis (SPPS). Unlike
standard

-amino acids,

-analogs present unique kinetic challenges during coupling due to steric hindrance and
backbone flexibility. This note provides a self-validating workflow, emphasizing high-efficiency
coupling reagents (HATU/HOAt), precise neutralization steps to prevent glutarimide formation,
and HF-mediated cleavage for side-chain deprotection.
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Introduction: The Strategic Value of Beta-Homo
Amino Acids
Boc-beta-Hoglu(Obzl)-OH represents a

-amino acid where the side chain (identical to Glutamic acid) is attached to the

-carbon rather than the

-carbon. This one-carbon backbone extension introduces two key advantages:

Proteolytic Resistance: The altered backbone spacing renders the peptide bond

unrecognizable to most endogenous proteases, significantly extending in vivo half-life.

Structural Novelty:

-peptides can fold into stable secondary structures (e.g., 14-helices) that mimic protein
surfaces more effectively than flexible linear peptides.

Why Boc Chemistry? While Fmoc chemistry is popular, Boc chemistry remains indispensable

for synthesizing "difficult sequences" prone to aggregation. The repeated TFA treatments in

Boc cycles disrupt inter-chain hydrogen bonds (beta-sheets), often resulting in higher purity for

hydrophobic or aggregation-prone sequences containing

-amino acids.
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Property Specification

Chemical Name Boc-L-beta-homoglutamic acid 5-benzyl ester

Synonyms

Boc-beta-HGlu(OBzl)-OH; 3-(tert-

Butoxycarbonylamino)-6-(benzyloxy)-6-

oxohexanoic acid

CAS Number 218943-30-7

Molecular Formula C₁₈H₂₅NO₆

Molecular Weight 351.40 g/mol

Solubility Soluble in DCM, DMF, DMSO.[1]

Storage -20°C, Desiccated. Hygroscopic.

Side Chain Protection
Benzyl ester (OBzl) - Stable to TFA; Cleaved by

HF/TFMSA.

Strategic Protocol Design
Resin Selection

PAM Resin: Recommended for generating C-terminal acids. The phenylacetamidomethyl

linker is highly stable to the repetitive TFA deprotection steps required in Boc chemistry.

MBHA Resin: Recommended for generating C-terminal amides.

Coupling Reagent Logic
Standard Carbodiimide couplings (DIC/HOBt) often exhibit sluggish kinetics with

-amino acids due to the extra methylene group increasing the degrees of freedom and steric
bulk.

Recommendation: Use HATU/HOAt or HCTU with DIEA.

Mechanism: The aza-benzotriazole moiety (HOAt) enhances the reaction rate via

neighboring group effects (anchimeric assistance) and suppresses racemization, which is

critical when forcing difficult couplings.
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Side Reaction Control
Glutarimide Formation: Similar to aspartimide formation in Asp residues, the benzyl ester of

Glu/Hoglu can attack the backbone amide nitrogen under basic conditions.

Mitigation: Minimize the exposure time to strong bases (DIEA) after deprotection. Use "In-

situ Neutralization" protocols where possible.

Step-by-Step Experimental Protocol
Phase 1: Resin Preparation & Swelling

Weigh appropriate amount of MBHA or PAM resin (typically 0.5 - 0.8 mmol/g loading).

Swell in DCM (Dichloromethane) for 20 minutes.

Wash 3x with DMF (Dimethylformamide) to remove fines.

Phase 2: The Boc Deprotection Cycle
Perform this cycle for every amino acid addition.

Pre-wash: Wash resin 1x with 50% TFA in DCM.

Deprotection: Treat resin with 50% TFA / 50% DCM (v/v) for 20 minutes.

Note: Add 0.5% Indole or scavenger if the peptide contains Trp/Met/Cys.

Wash:

3x DCM (removes bulk TFA).

2x Isopropanol (shrinks resin, removing trapped acid).

3x DCM (re-swells resin).[2]

Phase 3: Neutralization & Coupling (The Critical Step)
Standard neutralization (separate step) is replaced here by a rapid flow wash to minimize base

exposure.
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Activation (Prepare immediately before use):

Dissolve Boc-beta-Hoglu(Obzl)-OH (3.0 equiv relative to resin) in minimal DMF.

Add HATU (2.9 equiv).

Add DIEA (6.0 equiv).

Color Change: Solution should turn yellow. Allow to activate for 1-2 minutes.

Coupling:

Add the activated AA solution to the resin.

Reaction Time: 2 - 4 hours at Room Temperature. (Beta-AAs require longer than the

standard 1 hour).

Agitation: Gentle shaking or nitrogen bubbling.

Monitoring (Mandatory):

Perform Kaiser Test (Ninhydrin).[2][3]

Blue beads: Incomplete coupling

Recouple (See Troubleshooting).

Colorless/Yellow beads: Complete coupling

Proceed.

Phase 4: Final Cleavage
The OBzl group requires strong acid cleavage.

Apparatus: Teflon HF reaction vessel (glass is etched by HF).

Scavengers: Add p-Cresol (10% v/v) to the dried resin.

Reaction: Treat with liquid Anhydrous HF at 0°C for 60 minutes.
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Alternative: TFMSA (Trifluoromethanesulfonic acid) / TFA / DMS cocktail if HF is

unavailable.

Work-up:

Evaporate HF under nitrogen stream.

Precipitate peptide with cold Diethyl Ether.

Lyophilize from Water/Acetonitrile.

Visualization: Workflow & Structure
Diagram 1: Boc-beta-Hoglu(Obzl)-OH SPPS Workflow
This flowchart illustrates the specific cycle optimized for beta-amino acids.
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Start: Resin-Peptide-NH-Boc

Deprotection
50% TFA / DCM

(20 min)

Wash Cycle
DCM -> IPA -> DCM

Coupling
2-4 Hours

(Slower kinetics for Beta-AA)

Activation
AA + HATU + DIEA

(1:1:2)

Add Reagents

Kaiser Test
(Ninhydrin)

Recouple
(Fresh Reagents)

Blue (Positive)

Proceed to Next AA

Colorless (Negative)

Repeat Cycle

Final Cleavage
HF / p-Cresol

(Removes Boc & OBzl)

End of Sequence

Click to download full resolution via product page
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Caption: Optimized Boc-SPPS cycle for beta-homo amino acids, highlighting the critical

monitoring step.

Diagram 2: Chemical Structure & Protection
Representation of the protected building block.

Boc Group
(Acid Labile)

Beta-Homo Backbone
(-NH-CH-CH2-CO-)

Protects N-term Side Chain
-(CH2)2-COO-

Attached to Beta-C Benzyl Ester (OBzl)
(HF Labile)

Protects Carboxyl

Click to download full resolution via product page

Caption: Structural schematic of Boc-beta-Hoglu(Obzl)-OH showing orthogonal protection

groups.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Positive Kaiser Test (Blue)
Steric hindrance of

-carbon; Aggregation.

1. Double Couple: Repeat

coupling with fresh reagents.2.

Solvent Switch: Use NMP or

add 10% DMSO to disrupt

aggregation.3. Heat: Perform

coupling at 40-50°C

(Microwave optional).

Low Yield / Deletion
Glutarimide formation or slow

kinetics.

Use In-situ Neutralization: Add

DIEA simultaneously with the

activated AA, avoiding a

separate neutralization wash

step.

Insolubility of AA

Hydrophobic nature of

protected

-AA.

Dissolve AA in a small amount

of DMSO before adding

DMF/DCM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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